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Indium(In) is a post-transition metal in Group 13. Its electronic configuration is [Kr] 4d¹⁰ 5s² 5p¹ [1] [2].

While indium can exhibit other oxidation states, the +3 state is the most common and stable [3]. In this

state, indium readily forms a variety of compounds, acting as a hard Lewis acid and often adopting

coordination numbers of 4 or 6 [4].

Key Properties & Quantitative Data

The following table summarizes core physical properties and key thermodynamic data for indium and its +3

compounds.

Property Value / Description

Atomic Number [1] 49

Standard Atomic Mass [1] 114.818

Electron Configuration [1] [2] [Kr] 4d¹⁰ 5s² 5p¹

Common Oxidation State [3] +3

Ionic Radius (In³⁺, 6-coordinate) [3] 80 pm

Standard Reduction Potential (In³⁺/In) [3] -0.3382 V
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Compound
Melting Point
(°C)

Structure / Key Properties

In₂O₃ [5] 1910 Cubic (Bixbyite); ~3 eV band gap; insoluble in water

[5].

InF₃ [4] 1170 White solid; 6-coordinate In.

InCl₃ [4] 586 White solid; Lewis acid; isostructural with AlCl₃.

InBr₃ [4] 435 Pale yellow solid; used as a water-tolerant Lewis acid.

InI₃ [4] Decomposes Yellow/red forms; exists as In₂I₆ dimers.

Bond Energy (In-In) [6] 100.0 ± 8 kJ/mol Gaseous diatomic species.

Lattice Energy (In₂O₃)
[6]

13,928 kJ/mol Calculated value.

Synthesis Pathways for Key In(III) Compounds

The synthesis of indium(III) compounds often begins from the oxide or trihalides. The diagram below

outlines common synthetic pathways.
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Synthesis pathways and applications of key indium(III) compounds.

Insights for Research & Development

Predominant Stability: The +3 state dominates indium chemistry. The search for lower oxidation
states (like +1) often leads to disproportionation or complex cluster compounds containing In-In

bonds, rather than simple In(II) species [4].
Critical Starting Materials: Indium(III) chloride (InCl₃) is a pivotal Lewis acid and a primary

precursor for synthesizing other indium compounds, including organometallics like trimethylindium
used in the semiconductor industry [4] [7].
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Biomedical Relevance: Indium(III) can form complexes with biologically relevant ligands, such as

orotic acid. Some preliminary research suggests these complexes may exhibit antioxidant activity,
providing a potential avenue for therapeutic application [8].

Information Gaps and Further Research

The search results I obtained lack the detailed, step-by-step experimental protocols you requested for drug

development. The information is more foundational, covering the synthesis and properties of basic inorganic

compounds rather than advanced bio-conjugation or formulation techniques.

To acquire the specific experimental methodologies, I suggest you:

Consult specialized scientific databases like SciFinder, Reaxys, or PubMed, using precise search

terms such as "indium(III) complex synthesis protocol," "radioindium-111 antibody labeling," or
"indium-based drug formulation."

Review the experimental sections of research papers in high-impact journals focusing on medicinal
inorganic chemistry or radiopharmaceuticals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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